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Compound of Interest

Aminohexylgeldanamycin
Compound Name:
hydrochloride

Cat. No.: B11828344

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the handling and disposal
of Aminohexylgeldanamycin hydrochloride, a potent HSP90 inhibitor with antiangiogenic
and antitumor activities.[1] Given the absence of a comprehensive Safety Data Sheet (SDS) for
this specific compound, the following guidance is based on best practices for handling potent,
potentially hazardous research chemicals and information available for the related compound,
Geldanamycin. A thorough risk assessment should be conducted by the user before
commencing any work.

Personal Protective Equipment (PPE)

All personnel handling Aminohexylgeldanamycin hydrochloride must use appropriate
personal protective equipment to prevent exposure. The following table summarizes the
recommended PPE.
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Specifications & Best

Protection Type Recommended Equipment _
Practices
Use chemical safety goggles
that meet OSHA's eye and
face protection regulations in
] ] 29 CFR 1910.133 or European
Eye and Face Protection Safety goggles and face shield

Standard EN166. A face shield
should be worn over goggles
when there is a risk of

splashing.[2]

Wear two pairs of powder-free,
chemical-resistant gloves. The

] ] outer glove should be removed
Chemical-resistant gloves ) ) )
. . and disposed of immediately
Hand Protection (double-gloving )
after handling the compound.
recommended) )
The inner glove should be

removed upon leaving the

work area.

A disposable, long-sleeved lab

coat or gown should be worn
Skin and Body Protection Disposable lab coat or gown to prevent skin contamination.

Ensure cuffs are tucked into

the inner pair of gloves.

A NIOSH-approved respirator
(e.g., N95 or higher) is
) ) ] recommended, especially
Respiratory Protection NIOSH-approved respirator ] )
when handling the solid
compound where dust

formation is possible.[2]

Handling Procedures

Adherence to strict handling protocols is crucial to minimize exposure risk. The following
workflow outlines the key steps for safely handling Aminohexylgeldanamycin hydrochloride.
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Workflow for Handling Aminohexylgeldanamycin Hydrochloride

Preparation

Designate a specific handling area (e.g., chemical fume hood).

Y

Assemble all necessary equipment and reagents.

Y

Don appropriate Personal Protective Equipment (PPE).

Proceed to Handling

Handling
Y

Allow the compound to equilibrate to room temperature before opening.

Y

Carefully weigh the solid compound in a chemical fume hood to avoid dust inhalation.

Y

Prepare solutions in a chemical fume hood.

Proceed to Cleanup

Post-HandIi;;; & Cleanup

Decontaminate all surfaces and equipment with an appropriate solvent.

Y

Properly dispose of all contaminated waste.

Y

Remove PPE in the correct order to avoid cross-contamination.

Y

Wash hands thoroughly after removing gloves.

Click to download full resolution via product page

A procedural workflow for safely handling Aminohexylgeldanamycin hydrochloride.
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Storage

Proper storage is essential to maintain the integrity of the compound and ensure safety.

Parameter Recommendation

Store in a freezer at -20°C for long-term storage.

Temperature
[1]
Container Keep in a tightly sealed, light-resistant container.
) Store in a designated and clearly labeled area
Location

for potent compounds.

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.
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Immediate steps to take in an emergency involving Aminohexylgeldanamycin
hydrochloride.

Disposal Plan
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All waste contaminated with Aminohexylgeldanamycin hydrochloride must be treated as
hazardous waste and disposed of according to institutional and local regulations.

Operational Plan:

o Segregation: All contaminated waste, including unused compound, solutions, contaminated
labware (e.g., pipette tips, tubes), and PPE, must be collected in a designated, sealed, and
clearly labeled hazardous waste container.

o Container Labeling: The waste container must be labeled with "Hazardous Waste," the name
of the chemical, and any other information required by your institution's environmental health
and safety (EHS) department.

o Waste Pickup: Contact your institution's EHS department to arrange for the pickup and
disposal of the hazardous waste. Do not dispose of this compound down the drain or in
regular trash.

Disposal of Unused Product:

o Contact a licensed professional waste disposal service to dispose of this material.
e Observe all federal, state, and local environmental regulations.

Contaminated Packaging Disposal:

e Dispose of as unused product.

Key Safety Information Summary

The following table provides a summary of the known information for
Aminohexylgeldanamycin hydrochloride and the related compound Geldanamycin.
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Property Information

Chemical Name Aminohexylgeldanamycin hydrochloride[1]
CAS Number 1146534-45-3[1]

Molecular Formula C34H53CIN408J[1]

Molecular Weight 681.26 g/mol [1]

Appearance Yellow solid (based on Geldanamycin)[2]
Solubility No information available[2]

Stability Stable under normal conditions.[2]
Incompatible Materials Strong oxidizing agents.[2]

Hazardous Decomposition Products None under normal use conditions.[2]

Disclaimer: This information is provided as a guide and is not a substitute for a formal risk
assessment. All laboratory personnel should be trained in the safe handling of hazardous
chemicals and should consult their institution's safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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